Cas no 1140737-38-7 (tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane)

• Product Name: tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane
• CAS No: 1140737-38-7
• MF: C₁₆H₃₅BO₃Si
• MW: 314.343806505203
• CID: 6625845
• PubChem ID: 69088283
• Update Time: 2026-03-11

tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]butyl]-4,4,5,5-tetramethyl-
• tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane
• SCHEMBL4551300
• tert-Butyldimethyl[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy]silane
• 1140737-38-7
• MFCD32639828
• tert-butyl-dimethyl-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy]silane
• 2-[4-(tert-Butyldimethylsilyloxy)butyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G72052
• tert-butyldimethyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy]silane

• Inchi： 1S/C16H35BO3Si/c1-14(2,3)21(8,9)18-13-11-10-12-17-19-15(4,5)16(6,7)20-17/h10-13H2,1-9H3
• InChI Key： HHVRWQAVNOTJBD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CCCCO[Si](C(C)(C)C)(C)C

Computed Properties

• Exact Mass: 314.2448517g/mol
• Monoisotopic Mass: 314.2448517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 320.6±25.0 °C(Predicted)

Additional information on tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane

Introduction to Tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane (CAS No. 1140737-38-7)

The compound Tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane, identified by its CAS number 1140737-38-7, is a sophisticated organosilicon reagent that has garnered significant attention in the field of synthetic chemistry and materials science. This compound belongs to the class of silicon-containing derivatives, which are widely utilized in various applications ranging from pharmaceutical synthesis to advanced material development. The unique structural features of this molecule, particularly its boronic acid functionality and silicon-based backbone, make it a versatile tool for organic transformations and cross-coupling reactions.

At the core of its utility lies the presence of a tetramethyltetrahydrofuranylboronic acid moiety, which is a key component enabling its participation in Suzuki-Miyaura cross-coupling reactions. This reaction is one of the most pivotal transformations in modern organic synthesis, facilitating the formation of carbon-carbon bonds under mild conditions. The stability provided by the tetramethyl structure ensures that the boronic acid group remains intact during reaction conditions, thereby enhancing the efficiency and yield of desired products.

The tert-butyl and dimethyl substituents attached to the silicon atom contribute to the overall steric environment of the molecule. These bulky groups not only enhance the compound's solubility in non-polar solvents but also influence its reactivity by providing steric hindrance. This characteristic is particularly advantageous in controlling selectivity during complex synthetic pathways, where multiple reaction channels may compete. The silicon-oxygen bond further stabilizes the compound, making it a robust intermediate in multi-step syntheses.

In recent years, there has been a surge in research focusing on boronic acid derivatives due to their broad applicability in pharmaceuticals and agrochemicals. The 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy group in this compound serves as an excellent handle for further functionalization. Researchers have leveraged this moiety to develop novel drug candidates by introducing diverse pharmacophores through cross-coupling reactions. For instance, studies have demonstrated its effectiveness in constructing biaryl structures found in many active pharmaceutical ingredients (APIs), highlighting its potential as a building block in medicinal chemistry.

The pharmaceutical industry has been particularly keen on exploring silicon-based compounds due to their unique properties that can enhance drug delivery systems and improve bioavailability. The silane group in this compound allows for facile introduction into larger molecular frameworks via hydrolysis or condensation reactions. This adaptability has led to innovative approaches in designing prodrugs and targeted therapeutics. Additionally, the stability of silicon-boron bonds under various metabolic conditions makes these compounds attractive for long-term drug formulations.

Material scientists have also harnessed the potential of Tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane for developing advanced polymers and coatings. Its ability to undergo cross-coupling reactions with aryl halides allows for the creation of conjugated polymers with tailored electronic properties. These polymers are increasingly used in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The robustness provided by the silicon framework ensures that these materials exhibit high thermal and chemical resistance, making them suitable for industrial applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Typically, it begins with the preparation of a tetramethyltetrahydrofuranylboronic acid, which is then coupled with an appropriate organosilicon reagent under inert conditions. The introduction of tert-butyl and dimethyl groups at the silicon position is achieved through controlled alkoxylation reactions. Advanced techniques such as flow chemistry have been employed to optimize these processes, reducing waste and improving scalability.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound behaves under different reaction conditions. Molecular modeling studies have revealed insights into its interaction with transition metal catalysts used in cross-coupling reactions. These simulations have helped refine synthetic protocols by predicting optimal reaction parameters such as temperature and solvent choice. Such computational approaches are becoming indispensable tools in modern chemical research.

The environmental impact of using organosilicon compounds like Tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane has also been a subject of investigation. While these compounds offer numerous benefits in synthetic applications, their degradation pathways must be carefully evaluated to ensure minimal environmental footprint. Researchers are exploring green chemistry alternatives that utilize biodegradable solvents and catalytic systems to mitigate any potential ecological concerns associated with their use.

In conclusion,Tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butoxy)silane (CAS No. 1140737-38-7) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structural attributes make it an invaluable reagent for pharmaceutical synthesis and material development alike. As research continues to uncover new applications for this compound, tetramethyltetrahydrofuranylboronic acid derivatives, including this one, are poised to play an increasingly pivotal role in advancing scientific discovery across multiple disciplines.